Cas no 109105-51-3 (1-Benzylazepan-4-amine)

• Product Name: 1-Benzylazepan-4-amine
• CAS No: 109105-51-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD04038555
• CID: 62761
• PubChem ID: 18946188
• Update Time: 2025-10-31

1-Benzylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzylazepan-4-amine
• 1-BENZYL-HEXAHYDRO-4H-AZEPIN-4-AMINE
• hexahydro-1-(phenylmethyl)-1H-Azepin-4-amine
• Hexamethylenimine,4-amino-1-benzyl- (6CI)
• 1H-Azepin-4-aMine, hexahydro-1-(phenylMethyl)-
• EN300-1705775
• 1-benzyl-4-aminoazepane
• AKOS015855097
• SB78350
• AT27407
• DTXSID10596742
• SCHEMBL1061618
• FT-0738725
• 109105-51-3
• MFCD04038555
• A851619
• AWOBBFYDHSJOIL-UHFFFAOYSA-N
• CS-0440641
• DB-059810

• MDL： MFCD04038555
• Inchi： 1S/C13H20N2/c14-13-7-4-9-15(10-8-13)11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,14H2
• InChI Key： AWOBBFYDHSJOIL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(CC1)N

Computed Properties

• Exact Mass: 204.16300
• Monoisotopic Mass: 204.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.015
• Boiling Point: 300.1 °C at 760 mmHg
• Flash Point: 300.1 °C at 760 mmHg
• Refractive Index: 1.548
• PSA: 29.26000
• LogP: 2.63800

Additional information on 1-Benzylazepan-4-amine

Recent Advances in the Study of 1-Benzylazepan-4-amine (CAS: 109105-51-3) in Chemical Biology and Pharmaceutical Research

1-Benzylazepan-4-amine (CAS: 109105-51-3) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by a benzyl-substituted azepane ring, has been explored for its diverse biological activities, including its role as a building block in drug discovery and its interactions with various biological targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a compound of considerable interest in the field.

One of the key areas of research involving 1-Benzylazepan-4-amine is its role in the development of central nervous system (CNS) therapeutics. Recent findings suggest that this compound exhibits affinity for several neurotransmitter receptors, including serotonin and dopamine receptors, which are critical targets for treating neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Benzylazepan-4-amine could modulate serotonin receptor activity, offering potential avenues for the treatment of depression and anxiety disorders. The study highlighted the compound's ability to cross the blood-brain barrier, a crucial factor for CNS drug candidates.

In addition to its CNS applications, 1-Benzylazepan-4-amine has been investigated for its utility in synthetic chemistry and drug design. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, as reported in a 2022 article in Organic Letters. The study emphasized the use of catalytic hydrogenation and reductive amination techniques, which have improved the scalability and efficiency of its synthesis. These advancements are particularly relevant for pharmaceutical industries aiming to incorporate 1-Benzylazepan-4-amine into larger drug development pipelines.

Another promising direction for 1-Benzylazepan-4-amine research lies in its potential as an anticancer agent. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit cytotoxic effects against cancer cell lines, particularly those associated with breast and lung cancers. A 2023 preprint on bioRxiv detailed the mechanism by which these derivatives induce apoptosis in cancer cells, suggesting a role for mitochondrial pathway activation. While further in vivo studies are needed, these findings underscore the compound's versatility and therapeutic potential.

Despite these advancements, challenges remain in the clinical translation of 1-Benzylazepan-4-amine-based therapies. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed to ensure its viability as a drug candidate. Recent reviews in Expert Opinion on Drug Discovery have called for more comprehensive pharmacokinetic and toxicological studies to bridge these gaps. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 1-Benzylazepan-4-amine (CAS: 109105-51-3) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span CNS therapeutics, synthetic chemistry, and oncology, highlighting its broad utility. As research continues to uncover its mechanisms and optimize its properties, this compound is poised to make meaningful contributions to drug discovery and development. Future studies should focus on addressing the current limitations and exploring its full therapeutic spectrum.